Cas no 298215-15-3 (2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide)

• Product Name: 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide
• CAS No: 298215-15-3
• MF: C₁₅H₁₄ClIN₂O
• MW: 400.641934871674
• CID: 5704573
• PubChem ID: 3603682
• Update Time: 2025-05-24

2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide
• 298215-15-3
• 2-[(4-chlorobenzyl)amino]-N-(4-iodophenyl)acetamide
• JS-1005
• AKOS005105923
• 2-[(4-chlorophenyl)methylamino]-N-(4-iodophenyl)acetamide
• Acetamide, 2-[[(4-chlorophenyl)methyl]amino]-N-(4-iodophenyl)-

• Inchi： 1S/C15H14ClIN2O/c16-12-3-1-11(2-4-12)9-18-10-15(20)19-14-7-5-13(17)6-8-14/h1-8,18H,9-10H2,(H,19,20)
• InChI Key： BJOKOZJDGDBUJB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(CNCC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 399.98394g/mol
• Monoisotopic Mass: 399.98394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide

Professional Introduction to Compound with CAS No. 298215-15-3 and Product Name: 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide

The compound with the CAS number 298215-15-3 and the product name 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both chloro and iodine substituents in its molecular framework suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of amine and acetamide derivatives in the design of novel therapeutic agents. The specific configuration of 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide positions it as a promising candidate for further exploration in medicinal chemistry. The chloro-substituted phenyl ring and the iodinated phenyl moiety contribute to its distinct electronic properties, which are critical for interactions with biological targets. This compound’s molecular architecture is particularly intriguing because it combines elements that are known to enhance binding affinity and metabolic stability, key factors in drug design.

In the context of contemporary pharmaceutical research, compounds like 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide are being investigated for their potential in modulating various biological pathways. The amine group at the position linked to the chloro-substituted phenyl ring is a common pharmacophore in many active pharmaceutical ingredients (APIs), suggesting that this compound could serve as a versatile building block for synthesizing new drugs. Additionally, the iodine atom provides a handle for further functionalization, enabling chemists to tailor its properties for specific applications.

One of the most exciting aspects of this compound is its potential role in the development of targeted therapies. The combination of chloro and iodine substituents allows for selective interactions with biological targets, which is crucial for minimizing side effects. Researchers are exploring its utility in the synthesis of kinase inhibitors, which are widely used in cancer treatment. The ability to fine-tune the electronic and steric properties of this compound makes it an attractive candidate for designing molecules that can selectively inhibit aberrant signaling pathways involved in tumor growth.

The synthesis of 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 4-chlorobenzylamine and 4-iodoaniline, which are then coupled through reductive amination or other coupling strategies to form the desired amide linkage. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aromatic system present in this molecule.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into how 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide interacts with biological targets at the atomic level. These studies have helped researchers predict its binding affinity, metabolic stability, and potential side effects, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions has become an indispensable tool in modern medicinal chemistry.

The pharmacological profile of 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide is still under investigation, but preliminary results are promising. In vitro studies have shown that this compound exhibits inhibitory activity against several enzymes implicated in diseases such as cancer and inflammation. The presence of both chloro and iodine substituents enhances its binding interactions with these enzymes, making it a potent candidate for further development. Additionally, its structural features suggest that it may have favorable pharmacokinetic properties, including good solubility and bioavailability.

The development of new therapeutic agents relies heavily on innovative synthetic methodologies. The synthesis of 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide exemplifies how cutting-edge synthetic techniques can be applied to create complex molecules with tailored properties. Advances in flow chemistry have also enabled more efficient production processes for such compounds, reducing costs and improving scalability. These innovations are crucial for bringing new drugs to market more rapidly while maintaining high standards of quality and safety.

In conclusion, 2-{[(4-chlorophenyl)methyl]amino}-N-(4-iodophenyl)acetamide represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and promising pharmacological properties make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutic agents that address unmet medical needs.